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Compound of Interest

Compound Name: 2-Chloro-6-methylnicotinamide

CAS No.: 54957-84-5

Cat. No.: B1585770

Get Quote

An In-depth Technical Guide to the Physicochemical and Biological Properties of Surinabant

(SR147778)

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physicochemical properties,

biological activity, and analytical methodologies for Surinabant (SR147778). It is important to

note that the CAS number initially provided, 54957-84-5, does not correspond to Surinabant.

The correct CAS Registry Number for Surinabant is 288104-79-0[1]. This guide will proceed

with the data pertaining to Surinabant.

Developed by Sanofi-Aventis, Surinabant is a selective antagonist of the cannabinoid receptor

type 1 (CB1)[1]. It has been investigated primarily for its potential in aiding smoking cessation

and has also been considered for the treatment of obesity and other addictive disorders such

as alcoholism[1][2]. As a diarylpyrazole derivative, its structure and properties have been a

subject of interest in medicinal chemistry and pharmacology.
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A thorough understanding of the physicochemical properties of a drug candidate is

fundamental to its development. These properties influence its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its formulation characteristics.

Property Value Source

IUPAC Name

5-(4-bromophenyl)-1-(2,4-

dichlorophenyl)-4-ethyl-N-

(piperidin-1-yl)-1H-pyrazole-3-

carboxamide

[1]

Synonyms SR147778, SR-147778 [3]

CAS Number 288104-79-0 [1]

Molecular Formula C₂₃H₂₃BrCl₂N₄O [1]

Molecular Weight 522.27 g/mol [1]

Melting Point Not available (Experimental)

Boiling Point Not available (Experimental)

Aqueous Solubility Very low (qualitative) [4]

pKa Not available (Experimental)

LogP Not available (Experimental)

Note: Experimentally determined values for melting point, boiling point, aqueous solubility, pKa,

and LogP are not readily available in the cited literature. Cannabinoid receptor ligands are

generally characterized by very low water solubility[4].

Biological Activity and Mechanism of Action
Surinabant functions as a potent and selective antagonist of the CB1 receptor.[5] The

endocannabinoid system, which includes the CB1 and CB2 receptors, plays a crucial role in

regulating various physiological processes, including appetite, pain sensation, mood, and

memory. The CB1 receptor is predominantly expressed in the central nervous system.[2]
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By blocking the CB1 receptor, Surinabant modulates the signaling pathways associated with

this receptor. The antagonism of the CB1 receptor is believed to indirectly inhibit the dopamine-

mediated reward system, which is implicated in food, alcohol, and nicotine addiction.[6]

CB1 Receptor Signaling Pathway
The CB1 receptor is a G-protein coupled receptor (GPCR). Its activation by endocannabinoids

(like anandamide and 2-AG) or exogenous agonists leads to the inhibition of adenylyl cyclase,

which in turn reduces the intracellular concentration of cyclic AMP (cAMP). This initiates a

cascade of downstream signaling events. As an antagonist, Surinabant binds to the CB1

receptor but does not elicit this response; instead, it blocks the binding of endogenous or

exogenous agonists, thereby inhibiting the downstream signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Surinabant - Wikipedia [en.wikipedia.org]

2. researchgate.net [researchgate.net]

3. SID 315661308 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. O-1057, a potent water-soluble cannabinoid receptor agonist with antinociceptive
properties - PMC [pmc.ncbi.nlm.nih.gov]

5. SR147778 [5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-ethyl-N-(1-piperidinyl)-1H-
pyrazole-3-carboxamide], a new potent and selective antagonist of the CB1 cannabinoid
receptor: biochemical and pharmacological characterization - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Surinabant, a selective cannabinoid receptor type 1 antagonist, inhibits Δ9-
tetrahydrocannabinol-induced central nervous system and heart rate effects in humans -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [CAS number 54957-84-5 physicochemical data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585770/docs#cas-number-54957-84-5-
physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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